2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide

• IUPAC Name: 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide
• InChI: InChI=1S/C14H19NO3/c1-15(14(16)6-10-4-5-10)11-7-12(17-2)9-13(8-11)18-3/h7-10H,4-6H2,1-3H3
• InChI Key: WDEKPUCBMZXDGH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=CC(=C1)OC)OC)C(=O)CC2CC2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide, also known as CX-516, is a nootropic drug that belongs to the ampakine family. It is a positive allosteric modulator of AMPA receptors, which are responsible for synaptic plasticity and memory formation. CX-516 has been found to enhance cognitive function in animal models and humans, making it a potential treatment for cognitive disorders such as Alzheimer's disease and schizophrenia.

Mechanism of Action

2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide works by binding to the AMPA receptors and increasing the activity of glutamate, the primary neurotransmitter responsible for synaptic plasticity and memory formation. By enhancing the activity of these receptors, 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide improves the efficiency of synaptic transmission and strengthens the connections between neurons, resulting in improved cognitive function.
Biochemical and Physiological Effects:
2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been found to have several biochemical and physiological effects. It increases the release of acetylcholine, dopamine, and norepinephrine, all of which are neurotransmitters involved in cognitive function. 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide also increases the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. Additionally, 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been found to increase cerebral blood flow, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide is its high potency and selectivity for AMPA receptors. This allows for precise modulation of synaptic plasticity and memory formation without affecting other neurotransmitter systems. However, one limitation of 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide is its short half-life, which requires frequent dosing to maintain its effects. Additionally, 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been found to have a narrow therapeutic window, meaning that too high of a dose can cause adverse effects.

Future Directions

There are several future directions for research on 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide. One area of interest is its potential as a treatment for cognitive disorders such as Alzheimer's disease and schizophrenia. Further studies are needed to determine its efficacy and safety in these populations. Another direction for research is the development of more potent and long-lasting ampakines that can be used for therapeutic purposes. Additionally, the effects of 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide on other neurotransmitter systems and brain regions should be further investigated to gain a better understanding of its mechanism of action.

Synthesis Methods

The synthesis of 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide involves the reaction of 3,5-dimethoxyphenylacetic acid with cyclopropylmethylamine and methyl chloroacetate in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide in its pure form. The synthesis method has been optimized to improve the yield and purity of 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide, making it a viable option for large-scale production.

Scientific Research Applications

2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been extensively studied for its cognitive-enhancing effects in animal models and humans. In animal studies, 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been found to improve memory retention and learning ability in rats and mice. In human studies, 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has been shown to improve cognitive performance in healthy individuals and those with cognitive impairments. 2-cyclopropyl-N-(3,5-dimethoxyphenyl)-N-methylacetamide has also been investigated as a potential treatment for Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).